Cas no 1356109-47-1 (5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile)

5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile is a heterocyclic compound featuring a brominated isonicotinonitrile core substituted with a 3-methylpiperidin-1-yl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a versatile intermediate for further functionalization. The bromine atom offers a handle for cross-coupling reactions, while the nitrile group enhances its suitability for nucleophilic additions or cyclizations. The 3-methylpiperidine moiety contributes to steric and electronic modulation, potentially influencing binding affinity in bioactive molecules. Its well-defined synthetic pathway and stability under standard conditions make it a reliable building block for drug discovery and material science applications.

5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile structure

1356109-47-1 structure

Product Name:5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile

CAS No:1356109-47-1

MF:C₁₂H₁₄BrN₃

MW:280.16366147995

CID:1089772

PubChem ID:71303662

Update Time:2025-06-07

5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile
- 5-bromo-2-(3-methylpiperidin-1-yl)pyridine-4-carbonitrile
- DTXSID50745070
- AKOS022173372
- 1356109-47-1
- Inchi： 1S/C12H14BrN3/c1-9-3-2-4-16(8-9)12-5-10(6-14)11(13)7-15-12/h5,7,9H,2-4,8H2,1H3
- InChI Key： TYHFLFSMTONRII-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1C#N)N1CCCC(C)C1

Computed Properties

Exact Mass: 279.03711g/mol
Monoisotopic Mass: 279.03711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 39.9Å²

5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177847-1g	5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile	1356109-47-1	95%	1g	$595	2023-02-02
Chemenu	CM177847-1g	5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile	1356109-47-1	95%	1g	$720	2021-08-05
Alichem	A129005705-1g	5-Bromo-2-(3-methylpiperidin-1-yl)isonicotinonitrile	1356109-47-1	95%	1g	$682.00	2022-04-03